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Compound of Interest

Compound Name: ML-098

Cat. No.: B15612591 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Abstract
ML-098 is a small molecule activator of the Ras-related protein Rab7, a key regulator of endo-

lysosomal trafficking. By increasing the affinity of Rab7 for guanine nucleotides, ML-098
promotes the active, GTP-bound state of the protein, thereby influencing a variety of cellular

processes. This document provides a comprehensive overview of the chemical structure,

physicochemical and pharmacological properties, and key experimental protocols related to

ML-098, intended to serve as a valuable resource for researchers in cell biology and drug

discovery.

Chemical Structure and Properties
ML-098, also known as CID-7345532, is an indole-3-carboxylic acid derivative. Its chemical

identity and key physicochemical properties are summarized in the tables below.

Table 1: Chemical Identification of ML-098
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Identifier Value

IUPAC Name
1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indole-3-

carboxylic acid[1]

CAS Number 878978-76-8[1]

Molecular Formula C₁₉H₁₉NO₃[1]

Molecular Weight 309.36 g/mol [2]

SMILES Cc1ccc(C)c(OCCn2cc(C(O)=O)c3ccccc23)c1[2]

InChI Key LILIWWFBJKBUCO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of ML-098
Property Value

Appearance
White to off-white solid powder/crystalline

solid[1]

Solubility
Soluble in DMSO; insoluble in water and

ethanol[1][3]

Storage Store at -20°C for long-term stability[1]

Stability
Stable for years when stored properly as a

solid[1]

Pharmacological Properties
ML-098 is a potent and selective activator of Rab7, a small GTPase that plays a critical role in

the regulation of vesicular transport, particularly in the late endosomal pathway.

Mechanism of Action
The Ras superfamily of GTPases, including Rab7, function as molecular switches, cycling

between an active GTP-bound state and an inactive GDP-bound state. ML-098 functions by

increasing the affinity of Rab7 for guanine nucleotides.[1][2] This promotes the formation of the

active Rab7-GTP complex, leading to the recruitment and activation of downstream effector
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proteins. It is hypothesized that ML-098 and similar activators interact with an allosteric binding

site on the GTPase.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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